Cas no 68211-49-4 (1-Naphthalenol, 4-methylbenzenesulfonate)

• Product Name: 1-Naphthalenol, 4-methylbenzenesulfonate
• CAS No: 68211-49-4
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 393568
• PubChem ID: 1796834
• Update Time: 2025-04-19

1-Naphthalenol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,naphthalen-1-ol
• AKOS005139453
• EN300-6839465
• 1-naphthyl 4-toluenesulfonate
• 1-naphthyl tosylate
• 1-naphthyl 4-methylbenzenesulfonate
• IAMYQZXSUPCVDX-UHFFFAOYSA-N
• AN-698/40847863
• naphthalen-1-yl 4-methylbenzenesulfonate
• SCHEMBL1073454
• naphthalen-1-yl 4-methylbenzene-1-sulfonate
• 1-NAPHTHYL 4-METHYL-1-BENZENESULFONATE
• alpha-naphthyl p-toluenesulfonate
• 68211-49-4

• Inchi： 1S/C17H14O3S/c1-13-9-11-15(12-10-13)21(18,19)20-17-8-4-6-14-5-2-3-7-16(14)17/h2-12H,1H3
• InChI Key： IAMYQZXSUPCVDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 316.07698
• Monoisotopic Mass: 298.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6